Cas no 887352-95-6 (4’-Benzyloxy Carvedilol)

• Product Name: 4’-Benzyloxy Carvedilol
• CAS No: 887352-95-6
• MF: C₃₁H₃₂N₂O₅
• MW: 512.596188545227
• CID: 712981
• PubChem ID: 5235392
• Update Time: 2025-07-15

4’-Benzyloxy Carvedilol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-(9H-carbazol-4-yloxy)-3-[[2-[2-methoxy-4-(phenylmethoxy)phenoxy]ethyl]amino]-
• 4’-Benzyloxy Carvedilol
• 4’-BENZYLOXY-CARVEDILOL
• 4'-BENZYLOXY-CARVEDILOL
• (R)-(+)-4'-BENZYLOXY-CARVEDILOL
• AKOS030255688
• 1-(9H-carbazol-4-yloxy)-3-[2-(2-methoxy-4-phenylmethoxyphenoxy)ethylamino]propan-2-ol
• FT-0662991
• 4'-Benzyloxy Carvedilol
• FT-0662880
• FT-0662881
• (S)-(-)-4'-BENZYLOXYPHENYL-CARVEDILOL
• 887352-95-6
• DTXSID50412119
• 4 inverted exclamation mark -Benzyloxy Carvedilol

• Inchi： 1S/C31H32N2O5/c1-35-30-18-24(37-20-22-8-3-2-4-9-22)14-15-28(30)36-17-16-32-19-23(34)21-38-29-13-7-12-27-31(29)25-10-5-6-11-26(25)33-27/h2-15,18,23,32-34H,16-17,19-21H2,1H3
• InChI Key： WFGLUJVTGHMGCX-UHFFFAOYSA-N
• SMILES： O(CC(CNCCOC1C=CC(=CC=1OC)OCC1C=CC=CC=1)O)C1=CC=CC2=C1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 512.23112213g/mol
• Monoisotopic Mass: 512.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 748.7±60.0 °C at 760 mmHg
• Flash Point: 406.6±32.9 °C
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

4’-Benzyloxy Carvedilol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 4’-Benzyloxy Carvedilol

Comprehensive Overview of 4’-Benzyloxy Carvedilol (CAS No. 887352-95-6): Properties, Applications, and Research Insights

4’-Benzyloxy Carvedilol (CAS No. 887352-95-6) is a chemically modified derivative of the well-known beta-blocker Carvedilol. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications and unique structural properties. The addition of a benzyloxy group at the 4’ position enhances its lipophilicity, which may improve bioavailability and tissue penetration. Researchers are actively exploring its role in cardiovascular diseases, oxidative stress modulation, and even neurodegenerative conditions.

In recent years, the demand for 4’-Benzyloxy Carvedilol has surged, driven by its promising pharmacological profile. A key area of interest is its potential as a dual-action agent, combining beta-adrenergic blockade with antioxidant properties. This dual mechanism aligns with current trends in precision medicine, where multi-target therapies are increasingly favored. Studies suggest that the benzyloxy modification could further enhance its neuroprotective effects, making it a candidate for investigating conditions like Parkinson’s disease and stroke.

The synthesis of 4’-Benzyloxy Carvedilol involves precise chemical steps to ensure high purity and yield. Analytical techniques such as HPLC and NMR are critical for quality control, as even minor impurities can affect its biological activity. Given the rise of AI-driven drug discovery, computational models are now being employed to predict its metabolic pathways and drug-drug interactions, addressing common queries in pharmaceutical forums.

Another hot topic linked to 4’-Benzyloxy Carvedilol is its role in personalized healthcare. With genetic testing becoming more accessible, researchers are examining how polymorphisms in CYP2D6 and other enzymes might influence its efficacy. This aligns with frequent searches on “individualized dosing” and “pharmacogenomics” in medical literature. Additionally, its potential anti-inflammatory effects are being explored in the context of chronic inflammatory diseases, a growing concern in aging populations.

From a commercial perspective, 4’-Benzyloxy Carvedilol is primarily supplied to research institutions and pharmaceutical developers. Its CAS No. 887352-95-6 serves as a unique identifier in global chemical databases, ensuring traceability. Suppliers often highlight its >98% purity and compliance with GMP standards, addressing industry demands for reliable reference compounds. As the compound gains traction, patent filings and regulatory updates are closely monitored by stakeholders.

Environmental and safety considerations are also part of the discourse around 4’-Benzyloxy Carvedilol. While not classified as hazardous, proper handling protocols are emphasized in lab safety guidelines. Disposal methods adhere to green chemistry principles, reflecting broader trends in sustainable research. These aspects resonate with searches on “eco-friendly pharmaceuticals” and “lab waste management”.

In conclusion, 4’-Benzyloxy Carvedilol (CAS No. 887352-95-6) represents a compelling case study in modern drug development. Its multifaceted applications, from cardiovascular health to neuroprotection, coupled with advancements in synthetic chemistry and bioinformatics, position it as a compound of enduring scientific and clinical interest. Future research will likely focus on translational studies to bridge laboratory findings with real-world therapeutic benefits.